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Compound of Interest

Compound Name: Malonic acid dihydrazide

Cat. No.: B1347089

For Researchers, Scientists, and Drug Development Professionals

Core Properties of Malonic Acid Dihydrazide

Malonic acid dihydrazide, also known as propanedioyl dihydrazide, is a key chemical
intermediate in various research and development sectors, including pharmaceutical synthesis
and polymer chemistry. Its physical state at ambient temperature is a white to off-white or light
yellow crystalline powder.[1][2][3]

Quantitative Data Summary

The melting point of malonic acid dihydrazide is a critical parameter for its identification and
purity assessment. Below is a summary of reported melting point ranges from various sources.
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Property Value Source(s)
Melting Point 152-154 °C [4]
152-156 °C [5]

156-160 °C [1]

158 °C 3]

Physical State

White to off-white crystalline

[1]2]

powder
Solid [3]
Molecular Formula C3HsN4O:2 [1][5]
Molecular Weight 132.12 g/mol [1][5]

Experimental Protocols
Determination of Melting Point

Objective: To accurately determine the melting point range of a solid sample of malonic acid

dihydrazide using the capillary method.

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp or similar)

Spatula

Procedure:

Mortar and pestle

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Malonic acid dihydrazide sample
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e Sample Preparation: Place a small amount of the malonic acid dihydrazide sample on a
clean, dry surface. Using a mortar and pestle, carefully grind the crystals into a fine powder.
This ensures uniform packing and heat transfer.

o Capillary Tube Loading: Push the open end of a capillary tube into the powdered sample. A
small amount of the powder will enter the tube.

o Packing the Sample: Gently tap the sealed end of the capillary tube on a hard surface to
cause the powder to fall to the bottom. Repeat until the tube is filled with 1-2 mm of
compacted powder.

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus. Ensure the thermometer is correctly positioned to accurately measure the
temperature of the heating block.

e Rapid Preliminary Measurement (Optional but Recommended): Heat the sample rapidly to
get an approximate melting point. This will inform the temperature range for the more precise
measurement.

e Accurate Measurement: Allow the apparatus to cool to at least 15-20°C below the
approximate melting point. Begin heating again at a slow, controlled rate (approximately 1-
2°C per minute) as the temperature approaches the expected melting point.

e Recording the Melting Range:
o Record the temperature (T1) at which the first liquid droplets appear.
o Record the temperature (T2) at which the last solid crystal melts completely.
o The melting point is reported as the range T1 - Ta.

o Post-Measurement: Turn off the apparatus and allow it to cool. Dispose of the used capillary
tube in the designated glass waste container. For high accuracy, repeat the measurement
with a fresh sample and capillary tube.

Synthesis of Malonic Acid Dihydrazide
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Objective: To synthesize malonic acid dihydrazide from diethyl malonate and hydrazine
hydrate.

Materials and Reagents:
e Diethyl malonate

e Hydrazine hydrate

e Ethanol

e Round-bottom flask
» Reflux condenser

e Heating mantle

e Stirring apparatus

» Beakers

 Filtration apparatus (e.g., Blichner funnel)
e Ice bath

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and stirring
apparatus, dissolve diethyl malonate in ethanol.

» Addition of Hydrazine Hydrate: While stirring, slowly add hydrazine hydrate to the ethanolic
solution of diethyl malonate.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours to
ensure the reaction goes to completion.

» Crystallization: After the reflux period, cool the reaction mixture in an ice bath. The product,
malonic acid dihydrazide, will precipitate out of the solution as a white solid.
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« |solation and Purification: Collect the solid product by filtration. Wash the crystals with cold
ethanol to remove any unreacted starting materials and impurities.

» Drying: Dry the purified malonic acid dihydrazide, for instance, in a desiccator over a
suitable drying agent.

Visualized Workflow: Synthesis of Malonic Acid
Dihydrazide

The following diagram illustrates the chemical synthesis pathway for malonic acid

dihydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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